Cas no 1261916-63-5 (5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)
1261916-63-5 structure
Product Name:5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
CAS No:1261916-63-5
MF:C17H16N2O6S
MW:376.383743286133
MDL:MFCD18323165
CID:2763278
PubChem ID:53228986
Update Time:2025-04-21
5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-NITRO-3-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
- 5-Nitro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
- DTXSID80692366
- 1261916-63-5
- 5-Nitro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
- MFCD18323165
- 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
- 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
-
- MDL: MFCD18323165
- Inchi: 1S/C17H16N2O6S/c20-17(21)14-9-13(10-15(11-14)19(22)23)12-3-5-16(6-4-12)26(24,25)18-7-1-2-8-18/h3-6,9-11H,1-2,7-8H2,(H,20,21)
- InChI Key: XFGNUHAEATWFSO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2C=C(C=C(C(=O)O)C=2)[N+](=O)[O-])=CC=1)(N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 376.07290741Da
- Monoisotopic Mass: 376.07290741Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 129Ų
5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330444-5 g |
5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; . |
1261916-63-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB330444-5g |
5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; . |
1261916-63-5 | 95% | 5g |
€1159.00 | 2025-03-19 |
5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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